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Compound of Interest

Compound Name: CHMFL-PI4K-127

Cat. No.: B15620493 Get Quote

Technical Support Center: CHMFL-PI4K-127
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of CHMFL-PI4K-127, a potent and

selective inhibitor of Plasmodium falciparum phosphatidylinositol 4-kinase (PfPI4K). Our

resources include troubleshooting guides and frequently asked questions (FAQs) to address

common challenges, particularly the prevention of compound precipitation in experimental

media.

Frequently Asked Questions (FAQs)
Q1: What is CHMFL-PI4K-127 and what are its primary uses?

CHMFL-PI4K-127 is a highly selective and orally bioavailable small molecule inhibitor of

PfPI4K, with an IC50 of 0.9 nM.[1][2][3] It is primarily investigated for its potent antimalarial

activity against both the blood and liver stages of Plasmodium.[1][3] Its high selectivity for the

parasite's PI4K over human kinases makes it a promising drug candidate.[1]

Q2: What are the basic physicochemical properties of CHMFL-PI4K-127?

Below is a summary of the key properties of CHMFL-PI4K-127.
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Property Value

Molecular Formula C₁₈H₁₅ClN₄O₃S

Molecular Weight 402.86 g/mol [3]

CAS Number 2377604-81-2[2]

Appearance Solid powder

Purity >98%

Primary Solvents DMSO, Ethanol[4]

Q3: My CHMFL-PI4K-127 is precipitating after I dilute my DMSO stock into cell culture media.

What is happening?

This is a common issue encountered with hydrophobic compounds like CHMFL-PI4K-127. The

dramatic change in solvent polarity when a concentrated DMSO stock is introduced into an

aqueous environment (like cell culture media) can cause the compound to "crash out" or

precipitate. The final concentration of DMSO in your media is often insufficient to keep the

compound fully dissolved, especially at higher concentrations.

Q4: What is the recommended long-term storage condition for CHMFL-PI4K-127?

For long-term stability, CHMFL-PI4K-127 powder should be stored at -20°C. Stock solutions

prepared in DMSO can be stored at -80°C for up to six months or at -20°C for up to one month.

It is highly recommended to aliquot the stock solution into single-use volumes to avoid

repeated freeze-thaw cycles.

Troubleshooting Guide: Preventing CHMFL-PI4K-
127 Precipitation
This guide provides a systematic approach to troubleshooting and preventing the precipitation

of CHMFL-PI4K-127 in your experimental media.
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Initial Observation

Immediate Checks & Adjustments

Advanced Troubleshooting

Resolution

Precipitation observed in media

Verify Stock Solution Integrity
- Is the DMSO stock clear?
- Was it stored correctly?

Start Here

Optimize Dilution Technique
- Warm media to 37°C.

- Add stock dropwise to vortexing media.

If stock is OK

Lower Final Concentration
- Is the working concentration too high?

- Perform a dose-response to find the precipitation threshold.

If precipitation persists

Precipitation Resolved

If improved technique works

Modify Media Composition
- Reduce serum percentage (if possible).

- Test serum-free media.

If still precipitating

If lower concentration works
Incorporate Solubility Enhancers

- Add low concentration of non-ionic surfactant (e.g., Tween-20, Pluronic F-127).
- Use a carrier protein (e.g., BSA).

If media modification is not enough

Adjust Media pH
- Test a range of pH values if your experimental system allows.

Alternative approach

Click to download full resolution via product page

Caption: Troubleshooting workflow for CHMFL-PI4K-127 precipitation.
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Experimental Protocols
Protocol 1: Preparation of CHMFL-PI4K-127 Stock Solution

Equilibrate: Allow the vial of lyophilized CHMFL-PI4K-127 to reach room temperature before

opening to prevent condensation.

Solvent Addition: Add the required volume of high-purity, anhydrous DMSO to the vial to

achieve the desired stock concentration (e.g., 10 mM).

Dissolution: Vortex the vial for 2-3 minutes to ensure the compound is completely dissolved.

If necessary, sonicate the vial in a water bath for 10-15 minutes.

Storage: Aliquot the stock solution into single-use tubes and store at -80°C for long-term

storage.

Protocol 2: Determining the Maximum Soluble Concentration in Cell Culture Media

Media Preparation: Prepare your desired cell culture medium (e.g., DMEM, RPMI-1640) with

and without your standard serum concentration (e.g., 10% FBS).

Serial Dilution: Prepare a series of dilutions of your CHMFL-PI4K-127 DMSO stock in the

prepared media. It is crucial to add the stock solution to the media while vortexing to ensure

rapid dispersion. Keep the final DMSO concentration consistent and below 0.5%.

Incubation: Incubate the dilutions under your standard experimental conditions (e.g., 37°C,

5% CO₂) for a duration that reflects your planned experiment (e.g., 24, 48, 72 hours).

Observation: Visually inspect the solutions for any signs of precipitation at different time

points. The highest concentration that remains clear is your maximum working concentration

under those conditions.

PI4K Signaling Pathway
CHMFL-PI4K-127 targets phosphatidylinositol 4-kinase (PI4K), a crucial enzyme in the

phosphoinositide signaling pathway. PI4Ks phosphorylate phosphatidylinositol (PI) to generate

phosphatidylinositol 4-phosphate (PI4P). PI4P is a key signaling lipid and a precursor for the

synthesis of phosphatidylinositol 4,5-bisphosphate (PI(4,5)P₂). These phosphoinositides are
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essential for regulating various cellular processes, including membrane trafficking, cytoskeletal

organization, and signal transduction.

Phosphatidylinositol (PI)

PI4-Kinase (PI4K)

Phosphatidylinositol
4-Phosphate (PI4P)

 ATP -> ADP

PIP5-Kinase (PIP5K)

Membrane Trafficking &
Cytoskeletal Organization

Phosphatidylinositol
4,5-Bisphosphate (PI(4,5)P2)

 ATP -> ADP

Phospholipase C (PLC)

Diacylglycerol (DAG) Inositol Trisphosphate (IP3)

Downstream Signaling
(e.g., Ca2+ release, PKC activation)

CHMFL-PI4K-127

 Inhibition
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Click to download full resolution via product page

Caption: Simplified PI4K signaling pathway and the inhibitory action of CHMFL-PI4K-127.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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